1-(Benzo[d][1,3]dioxol-5-yl)-2-bromobutan-1-one

Catalog No.
S12380674
CAS No.
M.F
C11H11BrO3
M. Wt
271.11 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-(Benzo[d][1,3]dioxol-5-yl)-2-bromobutan-1-one

Product Name

1-(Benzo[d][1,3]dioxol-5-yl)-2-bromobutan-1-one

IUPAC Name

1-(1,3-benzodioxol-5-yl)-2-bromobutan-1-one

Molecular Formula

C11H11BrO3

Molecular Weight

271.11 g/mol

InChI

InChI=1S/C11H11BrO3/c1-2-8(12)11(13)7-3-4-9-10(5-7)15-6-14-9/h3-5,8H,2,6H2,1H3

InChI Key

XLLKWBDSFLMJJN-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)C1=CC2=C(C=C1)OCO2)Br

1-(Benzo[d][1,3]dioxol-5-yl)-2-bromobutan-1-one is an organic compound characterized by the presence of a benzo[d][1,3]dioxole moiety and a bromobutanone functional group. Its molecular formula is C11_{11}H11_{11}BrO3_3, and it has a molecular weight of 271.11 g/mol. The compound is notable for its unique structural features, which contribute to its potential biological activities and applications in medicinal chemistry.

The primary chemical reaction involving 1-(benzo[d][1,3]dioxol-5-yl)-2-bromobutan-1-one is its synthesis through the bromination of 1-(benzo[d][1,3]dioxol-5-yl)butanone. The reaction typically involves the following steps:

  • Bromination: A solution of 1-(benzo[d][1,3]dioxol-5-yl)butanone is treated with bromine in acetic acid under controlled conditions.
  • Workup: After stirring at room temperature for a specified duration, the reaction mixture is processed to remove acetic acid and extract the product using dichloromethane.
  • Purification: The crude product is purified through chromatography to yield the final compound with an approximate yield of 84% .

The synthesis of 1-(benzo[d][1,3]dioxol-5-yl)-2-bromobutan-1-one can be achieved through several methods:

  • Direct Bromination: As described previously, this method involves brominating 1-(benzo[d][1,3]dioxol-5-yl)butanone using bromine in acetic acid .
  • Alternative Routes: Other synthetic pathways may involve different halogenating agents or solvents, but these are less commonly reported in the literature.

The primary applications of 1-(benzo[d][1,3]dioxol-5-yl)-2-bromobutan-1-one lie in medicinal chemistry and drug development. Its structural characteristics may allow it to serve as a lead compound for designing new pharmaceuticals targeting various diseases. Additionally, its derivatives could be explored for use in agrochemicals or as intermediates in organic synthesis.

Several compounds share structural similarities with 1-(benzo[d][1,3]dioxol-5-yl)-2-bromobutan-1-one. Here are some notable examples:

Compound NameStructure FeaturesUnique Aspects
1-(Benzo[d][1,3]dioxol-5-yl)-2-bromopentan-1-oneSimilar brominated structureDifferent carbon chain length (pentane vs butane)
1-(Benzo[d][1,3]dioxol-5-yl)-2-bromopropan-1-oneSimilar brominated structureShorter carbon chain (propane vs butane)
EutyloneSynthetic cathinone with similar dioxole moietyKnown for stimulant properties

These compounds illustrate the diversity within the class of benzo[d][1,3]dioxole derivatives while highlighting the uniqueness of 1-(benzo[d][1,3]dioxol-5-yl)-2-bromobutan-1-one due to its specific bromination pattern and potential biological activities.

Bromination Techniques in β-Keto Substrate Functionalization

The α-bromination of β-keto substrates, such as 1-(benzo[d]dioxol-5-yl)butan-1-one, relies on regioselective bromination at the α-carbon adjacent to the carbonyl group. Two primary methodologies dominate this transformation:

  • Electrophilic Bromination Using Molecular Bromine (Br₂):
    Traditional approaches employ bromine in acetic acid, where the acid catalyzes enol formation. For example, 1-(benzo[d]dioxol-5-yl)butan-1-one undergoes α-bromination with Br₂ in acetic acid at room temperature, achieving an 84% yield. This method leverages the nucleophilic enol intermediate, which attacks electrophilic bromine to form the C-Br bond.

  • Bromodimethylsulfonium Bromide (BDMS):
    BDMS offers a milder alternative to molecular bromine, avoiding hazardous handling and side reactions. While not explicitly tested on the target compound, BDMS demonstrates high regioselectivity for α-monobromination in β-keto esters and 1,3-diketones at 0–5°C or room temperature. Its utility lies in eliminating the need for chromatographic purification, making it scalable for similar substrates.

  • N-Bromosuccinimide (NBS):
    Though not directly applied here, NBS serves as a stable bromine source in radical or electrophilic reactions. It minimizes polybromination by providing controlled bromine release, particularly in substrates prone to overhalogenation.

Table 1: Comparative Bromination Methods for α-Bromination

ReagentSolventTemperatureTime (h)Yield (%)
Br₂Acetic acid20°C284
BDMSNot specified0–5°C/RT>90
NBSVariousVariable

Solvent Systems and Catalytic Conditions for α-Bromination

Solvent choice profoundly influences reaction efficiency and selectivity:

  • Acetic Acid as Solvent and Catalyst:
    Acetic acid serves dual roles in the bromination of 1-(benzo[d]dioxol-5-yl)butan-1-one. It protonates the carbonyl oxygen, accelerating enol tautomerization, while solubilizing bromine and the substrate. Post-reaction, acetic acid is removed via vacuum distillation, simplifying purification.

  • Tertiary Alcohols with Inert Solvents:
    In steroid bromination, tertiary alcohols like t-butyl alcohol mixed with chloroform or methylene chloride enhance reaction rates by binding hydrobromic acid (HBr), reducing side reactions. Though untested on the target compound, this system could mitigate HBr-mediated disproportionation in sensitive substrates.

  • Chlorinated Solvents:
    Chloroform and dichloromethane (DCM) are employed in related syntheses for their inertness and miscibility with tertiary alcohols. For instance, bromination of 5-bromo-6-bromomethyl-benzodioxole in chloroform at 60°C proceeds quantitatively.

Table 2: Solvent Systems in Bromination Reactions

Solvent CombinationRoleCatalystYield (%)
Acetic acidSolvent, acid catalystH⁺ (from AcOH)84
t-Butyl alcohol + DCMHBr scavenger, inert mediumHBr
ChloroformInert solventNone100

Temperature-Dependent Reaction Kinetics in Propanone Bromination

Temperature modulates reaction rate, selectivity, and byproduct formation:

  • Room Temperature (20–25°C):
    The bromination of 1-(benzo[d]dioxol-5-yl)butan-1-one in acetic acid at 20°C completes within 2 hours, balancing kinetic control and practical handling. Elevated temperatures risk side reactions, such as di-bromination or ester hydrolysis.

  • Low-Temperature Conditions (0–5°C):
    BDMS-mediated reactions at 0–5°C achieve high regioselectivity by slowing competing pathways, ensuring mono-bromination dominates. This is critical for substrates with multiple α-hydrogens.

  • High-Temperature Systems (60°C):
    In chloroform at 60°C, bromination of 5-bromo-6-bromomethyl-benzodioxole completes in 12 hours, demonstrating that thermally accelerated kinetics can offset solvent inertness.

Kinetic Analysis:While explicit rate constants are unavailable, the Arrhenius equation suggests that a 10°C increase approximately doubles the reaction rate. For instance, raising the temperature from 20°C to 60°C in reduces the reaction time from ~24 hours (extrapolated) to 12 hours.

Radical vs. Ionic Pathway Dominance in Benzylic Bromination

The bromination of 1-(Benzo[d] [1] [3]dioxol-5-yl)-2-bromobutan-1-one involves complex mechanistic pathways that determine the final product distribution and selectivity patterns [5] [15]. The competition between radical and ionic mechanisms fundamentally depends on reaction conditions, brominating agents, and the electronic environment of the benzo[d] [1] [3]dioxole moiety [20] [25].

In radical bromination pathways, the mechanism proceeds through homolytic cleavage of the nitrogen-bromine bond in N-bromosuccinimide, generating bromine radicals that abstract hydrogen atoms from benzylic positions [11] [16]. The initiation step involves the formation of bromine radicals under thermal or photolytic conditions, followed by propagation steps where hydrogen abstraction occurs preferentially at the benzylic carbon adjacent to the methylenedioxyphenyl ring [5] [20]. The selectivity for benzylic positions arises from the resonance stabilization of the resulting benzylic radical, which can delocalize through the aromatic system [11] [26].

The ionic pathway dominance occurs when bromination proceeds through electrophilic aromatic substitution mechanisms [7] [42]. Under these conditions, the electron-rich nature of the benzo[d] [1] [3]dioxole ring system activates the aromatic positions toward electrophilic attack [42]. The methylenedioxy group functions as an ortho-para directing activator, enhancing electron density at specific positions on the benzene ring through resonance donation [42] [45].

Table 1: Mechanistic Pathway Comparison for Bromination Reactions

Mechanism TypeInitiation RequirementsTemperature Range (°C)Selectivity FactorPrimary Products
Radical PathwayLight/Peroxides80-12097:1 (secondary:primary)Benzylic bromides
Ionic PathwayLewis Acid Catalyst0-253.6:1 (para:ortho)Aromatic bromides
Mixed PathwayModerate Heat40-60VariableMultiple products

The dominance of radical versus ionic pathways is influenced by the electronic properties of the benzo[d] [1] [3]dioxole substituent [30] [36]. The methylenedioxy group enhances the stability of benzylic radicals through extended conjugation, making radical pathways more favorable than with simple alkylbenzenes [32] [36]. Computational studies indicate that the presence of the methylenedioxy bridge lowers the activation energy for benzylic hydrogen abstraction by approximately 2-3 kcal/mol compared to unsubstituted benzyl systems [30] [32].

Steric and Electronic Effects on Regioselectivity

The regioselectivity in bromination reactions of 1-(Benzo[d] [1] [3]dioxol-5-yl)-2-bromobutan-1-one is governed by both steric hindrance and electronic effects operating simultaneously [7] . The electronic influence of the benzo[d] [1] [3]dioxole moiety creates distinct reactivity patterns that differ significantly from simple aromatic ketones [42].

Electronic effects dominate the regioselectivity through resonance and inductive mechanisms [36] [42]. The methylenedioxy group acts as a strong electron-donating substituent through resonance, increasing electron density at the ortho and para positions relative to the point of attachment [42] [45]. This electronic activation makes these positions more susceptible to electrophilic attack during ionic bromination processes [7] [42]. The electron donation occurs through the overlap of oxygen lone pairs with the aromatic pi system, creating partial negative charges at specific carbon atoms [36] [42].

Steric effects become particularly important when considering the accessibility of different reaction sites [33] [35]. The rigid structure of the benzo[d] [1] [3]dioxole ring system creates spatial constraints that influence the approach of brominating reagents [33]. The five-membered dioxole ring introduces conformational restrictions that affect the transition state geometries for both radical and ionic bromination mechanisms [33] [35].

Table 2: Electronic and Steric Effects on Bromination Selectivity

PositionElectronic ActivationSteric AccessibilityRelative ReactivityProduct Distribution (%)
Ortho to dioxoleHigh (+0.15 δ)Moderate10035-45
Meta to dioxoleLow (-0.05 δ)High155-10
Para to dioxoleHigh (+0.12 δ)High8545-55
Benzylic positionModerate (+0.08 δ)Low20085-95

The interplay between steric and electronic effects creates unique selectivity patterns specific to the benzo[d] [1] [3]dioxole system [36]. Molecular orbital calculations reveal that the highest occupied molecular orbital density is concentrated at the benzylic position and the para position of the aromatic ring [32] [36]. This electronic distribution correlates with experimental observations of preferential bromination at these sites under different reaction conditions .

Hirshfeld charge analysis demonstrates that the carbon atoms adjacent to the methylenedioxy bridge carry partial positive charges, making them less susceptible to electrophilic attack [7] [36]. Conversely, the para position exhibits enhanced nucleophilicity due to resonance donation from the oxygen atoms in the dioxole ring [36] [42]. These electronic effects explain the observed regioselectivity patterns in both aromatic and benzylic bromination reactions [7] .

Byproduct Formation Mechanisms in Polyhalogenated Systems

Polyhalogenation reactions involving 1-(Benzo[d] [1] [3]dioxol-5-yl)-2-bromobutan-1-one generate complex mixtures of brominated products through sequential halogenation mechanisms [17] [31]. The formation of polyhalogenated byproducts occurs when brominating conditions favor multiple substitution events, leading to products with multiple bromine atoms on both aromatic and aliphatic positions [17] [26].

The mechanism of polyhalogenation initiation begins with the formation of monobrominated intermediates, which subsequently undergo further bromination due to altered electronic properties [26] [31]. The introduction of the first bromine atom modifies the electron density distribution in the molecule, creating new reactive sites and changing the selectivity patterns for subsequent bromination events [26] [30]. This phenomenon is particularly pronounced in the benzo[d] [1] [3]dioxole system due to the extended conjugation possible through the methylenedioxy bridge [32].

Sequential bromination mechanisms follow distinct pathways depending on the initial site of bromination [17] [26]. When the first bromination occurs at the benzylic position, the resulting electron-withdrawing effect deactivates the aromatic ring toward further electrophilic substitution [26] [42]. Conversely, initial aromatic bromination creates a deactivating influence that redirects subsequent bromination to alternative positions on the molecule [26] [42].

Table 3: Polyhalogenated Byproduct Formation Pathways

Initial Bromination SiteSecondary Site PreferenceReaction Rate RatioMajor ByproductsYield Range (%)
Benzylic carbonMeta aromatic position1:0.3Dibrominated ketones15-25
Para aromaticBenzylic carbon1:0.8Mixed aromatic-aliphatic20-30
Ortho aromaticMeta aromatic1:0.2Polyaromatic bromides5-15
Alpha ketone carbonBenzylic carbon1:0.5Alpha,benzylic dibromides10-20

The formation of tribrominated and higher brominated species occurs through continued electrophilic substitution at progressively less activated positions [17] [31]. These reactions typically require more forcing conditions, including elevated temperatures and longer reaction times [26] [31]. The regioselectivity of higher bromination events is governed by the cumulative electronic effects of previously introduced bromine substituents [26] [30].

Decomposition pathways of polyhalogenated intermediates contribute to the overall product complexity [34] [38]. High molecular weight brominated compounds undergo fragmentation reactions that generate smaller brominated molecules, including volatile brominated species and haloacetic acid derivatives [31] [34]. These decomposition reactions are catalyzed by acidic conditions and elevated temperatures, leading to complex reaction mixtures that require careful analysis for product identification [31] [38].

Structural Significance in Cathinone Synthesis

1-(Benzo[d] [2]dioxol-5-yl)-2-bromobutan-1-one serves as a crucial precursor in the synthesis of 3,4-methylenedioxy substituted cathinones, a class of compounds structurally related to naturally occurring cathinone alkaloids [2] [3]. The compound's alpha-brominated ketone functionality provides the essential reactive site for nucleophilic substitution reactions with various amines, facilitating the formation of the characteristic beta-amino ketone structure found in cathinone derivatives [4].

The methylenedioxy substitution pattern, derived from the benzo[d] [2]dioxol moiety, is particularly significant in cathinone chemistry as it confers distinct pharmacological properties compared to unsubstituted analogs [3]. Research has demonstrated that 3,4-methylenedioxy cathinones undergo specific metabolic transformations, including demethylenation mediated by cytochrome P450 enzymes CYP2D6 and CYP2C19, followed by O-methylation catalyzed by catechol O-methyltransferase [3].

Synthetic Pathways and Reaction Mechanisms

The synthesis of methylenedioxy cathinones from 1-(Benzo[d] [2]dioxol-5-yl)-2-bromobutan-1-one typically involves nucleophilic substitution reactions under basic conditions [4]. The brominated ketone undergoes SN2 displacement with primary or secondary amines, forming the corresponding aminoketone products. The reaction mechanism proceeds through direct displacement of the bromide leaving group, with the alpha-carbon serving as the electrophilic center [5].

Experimental conditions for these transformations commonly employ dimethylamine or methylamine solutions in aprotic solvents such as tetrahydrofuran, with reaction temperatures ranging from ambient to moderate heating [4]. The yields for these substitution reactions typically range from 70-90%, depending on the specific amine employed and reaction conditions [5].

Application CategorySpecific UseKey Chemical PropertiesReaction Conditions
Cathinone Synthesis IntermediatePrecursor for 3,4-methylenedioxy substituted cathinonesAlpha-brominated ketone with methylenedioxy substitutionAmine substitution under basic conditions
Benzodioxole Pharmacophore Building BlockBuilding block for benzodioxole-containing drug moleculesBenzodioxole moiety provides biological activityVarious coupling conditions depending on target
Cross-Coupling ReactionsSubstrate for palladium-catalyzed coupling reactionsBromine serves as leaving group for couplingPalladium catalysis with phosphine ligands

Building Block for Benzodioxole-Containing Pharmacophores

Pharmacological Significance of the Benzodioxole Motif

The 1,3-benzodioxole structural unit present in 1-(Benzo[d] [2]dioxol-5-yl)-2-bromobutan-1-one constitutes a privileged pharmacophore in medicinal chemistry, appearing in numerous bioactive compounds with diverse therapeutic applications [6] [7]. This heterocyclic system, also known as the methylenedioxy group, has been incorporated into drug molecules targeting various biological pathways, including neurotransmitter systems, cancer cell proliferation, and enzyme inhibition [7] [8].

Research has established that benzodioxole-containing compounds exhibit enhanced binding affinity to specific molecular targets compared to their non-substituted analogs [8]. The methylenedioxy group contributes to increased lipophilicity and altered electronic properties, which can improve membrane permeability and receptor selectivity [9]. Notably, compounds containing this motif have demonstrated significant activity against cytochrome P450 enzymes, particularly CYP2D6, with inhibition constants in the micromolar to nanomolar range [8].

Pharmacophore ClassRepresentative StructureTherapeutic TargetKey Biological Activity
Methylenedioxy Cathinones3,4-Methylenedioxycathinone derivativesCNS stimulants (research)Monoamine transporter inhibition
Benzodioxole Anticancer AgentsBenzodioxole-substituted quinolinesCancer cell proliferationApoptosis induction, cell cycle arrest
GABA Receptor ModulatorsBenzodioxole-containing benzodiazepine analogsAnxiety and seizure disordersGABA receptor allosteric modulation
Cytochrome P450 InhibitorsStiripentol and related compoundsDrug metabolism modulationCYP2D6 enzyme inhibition

Synthetic Applications in Drug Development

The brominated ketone functionality in 1-(Benzo[d] [2]dioxol-5-yl)-2-bromobutan-1-one provides multiple synthetic handles for the construction of complex drug molecules [10] [11]. The compound has been utilized in the synthesis of 6,7-methylenedioxy-4-substituted phenylquinolin-2(1H)-one derivatives, which have shown promising cytotoxicity against various cancer cell lines [10].

In these synthetic applications, the alpha-brominated position can undergo various transformations including reduction, substitution, and elimination reactions to generate diverse molecular architectures [12]. The ketone carbonyl group provides additional opportunities for functional group modifications, including reduction to alcohols, conversion to imines, and participation in condensation reactions [10].

Recent developments in benzodioxole pharmacophore research have focused on improving the anti-tumor efficiency of existing therapeutic agents through structural modifications [7]. Studies have demonstrated that 1,3-benzodioxole derivatives can enhance the pharmacokinetic properties of arsenical compounds, leading to prolonged retention times and improved therapeutic indices in preclinical models [7].

Utility in Palladium-Catalyzed Cross-Coupling Reactions

Mechanistic Considerations in Cross-Coupling Applications

1-(Benzo[d] [2]dioxol-5-yl)-2-bromobutan-1-one serves as an effective substrate in palladium-catalyzed cross-coupling reactions, where the bromide substituent acts as a leaving group in the oxidative addition step of the catalytic cycle [13] [14]. The presence of the benzodioxole moiety does not significantly interfere with the palladium-catalyzed processes, allowing for efficient coupling reactions with various organometallic reagents [14].

The compound's reactivity in cross-coupling reactions follows the general mechanistic pathway involving oxidative addition of the palladium(0) catalyst to the carbon-bromine bond, transmetalation with the organometallic coupling partner, and reductive elimination to form the desired carbon-carbon bond [13]. The electron-rich nature of the benzodioxole ring system can influence the rate of oxidative addition, generally facilitating the reaction compared to electron-deficient aromatic systems [15].

Coupling TypeCoupling PartnerTypical Catalyst SystemBase RequiredTypical Yield Range
Suzuki-MiyauraArylboronic acidsPd(OAc)2/PCy3 or Pd(PPh3)4K2CO3, K3PO470-95%
NegishiOrganozinc reagentsPd(PPh3)4/ZnCl2Not typically required60-90%
StilleOrganostannanesPd(PPh3)4/CuINot typically required65-85%
SonogashiraTerminal alkynesPdCl2(PPh3)2/CuITEA, K2CO375-90%
HeckAlkenesPd(OAc)2/P(o-tol)3TEA, K2CO360-85%

Suzuki-Miyaura Coupling Applications

The Suzuki-Miyaura coupling reaction represents one of the most widely applied cross-coupling methodologies for 1-(Benzo[d] [2]dioxol-5-yl)-2-bromobutan-1-one [16] [17]. This reaction enables the formation of carbon-carbon bonds between the brominated compound and arylboronic acids or boronate esters under mild conditions [14]. The reaction typically employs palladium catalysts with phosphine ligands, such as Pd(PPh3)4 or Pd(OAc)2 with tricyclohexylphosphine, in the presence of inorganic bases like potassium carbonate or potassium phosphate [14].

Recent advances in asymmetric Suzuki-Miyaura coupling have demonstrated the potential for enantioselective transformations using chiral ligands [16]. These developments have opened new possibilities for the synthesis of chiral benzodioxole-containing compounds with defined stereochemistry, which is particularly relevant for pharmaceutical applications where stereochemical purity is crucial [16].

Alternative Cross-Coupling Methodologies

Beyond Suzuki-Miyaura coupling, 1-(Benzo[d] [2]dioxol-5-yl)-2-bromobutan-1-one can participate in other palladium-catalyzed cross-coupling reactions, including Negishi, Stille, and Sonogashira couplings [18] [19]. The Negishi coupling with organozinc reagents offers advantages in terms of functional group tolerance and reaction conditions, particularly for sensitive substrates [20].

Sonogashira coupling reactions with terminal alkynes provide access to alkynylated benzodioxole derivatives, which can serve as precursors for further synthetic transformations [18]. The reaction conditions typically involve palladium and copper co-catalysis with triethylamine as the base, proceeding under mild conditions without the need for strongly basic conditions [18].

XLogP3

2.4

Hydrogen Bond Acceptor Count

3

Exact Mass

269.98916 g/mol

Monoisotopic Mass

269.98916 g/mol

Heavy Atom Count

15

Explore Compound Types